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Compound of Interest

Compound Name: Erbium(lll) nitrate pentahydrate

Cat. No.: B592744

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of erbium(lll) nitrate pentahydrate, a
hydrated salt of erbium. This document details its chemical and physical properties, synthesis,
applications, and safety information, presenting a valuable resource for professionals in
research and development.

Core Properties and Data

Erbium(lll) nitrate pentahydrate is a pink, crystalline solid that is hygroscopic. It is an
important compound used in various high-technology applications due to the unique properties
of the erbium ion.

The key quantitative properties of erbium(lll) nitrate pentahydrate are summarized in the
table below for easy reference and comparison.
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Property Value References
Molecular Weight 443.35 g/mol [L1121[31[4115]
Chemical Formula Er(NOs)3-5H20 [21[3][4]1[5][6]
CAS Number 10031-51-3 [21[31[4][61[71[81[9]
Melting Point 130°C (decomposes, losing e

4H20)
Appearance Pink crystalline powder [1][4][77[10][11]
Solubility Soluble in water and alcohol [11][12]

Synthesis and Experimental Protocols

While specific, detailed experimental protocols for industrial-scale synthesis are proprietary, the
general methodologies for preparing erbium(lll) nitrate are well-established in the chemical
literature. These methods typically involve the reaction of erbium metal, oxide, or hydroxide
with nitric acid.

General Synthesis Protocol:

o Reaction: Dissolve erbium(lll) oxide (Erz03) in a stoichiometric excess of concentrated nitric
acid (HNOs) with gentle heating. The reaction proceeds as follows: Er.0s + 6HNOs —
2Er(NOs)s3 + 3H20

o Crystallization: The resulting solution is then carefully evaporated to encourage the
crystallization of erbium(lll) nitrate pentahydrate.

 Isolation: The pink crystals are isolated by filtration, washed with a small amount of cold
deionized water, and then dried in a desiccator.

Applications and Signaling Pathways

Erbium(lll) nitrate pentahydrate serves as a crucial precursor and material in several
advanced applications, primarily leveraging the unique optical properties of the Er3* ion.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.americanelements.com/erbium-iii-nitrate-pentahydrate-10031-51-3
https://www.sigmaaldrich.com/HK/zh/substance/erbiumiiinitratepentahydrate4433510031513
https://www.scbt.com/p/erbium-iii-nitrate-pentahydrate-10031-51-3
https://prochemonline.com/product/erbiumnitrate-1717/
https://www.ottokemi.com/erbium-compounds/erbiumiii-nitrate-pentahydrate-9999.aspx
https://www.sigmaaldrich.com/HK/zh/substance/erbiumiiinitratepentahydrate4433510031513
https://www.scbt.com/p/erbium-iii-nitrate-pentahydrate-10031-51-3
https://prochemonline.com/product/erbiumnitrate-1717/
https://www.ottokemi.com/erbium-compounds/erbiumiii-nitrate-pentahydrate-9999.aspx
https://ltschem.com/chemical/Er(NO3)3%E2%80%A25H2O
https://www.sigmaaldrich.com/HK/zh/substance/erbiumiiinitratepentahydrate4433510031513
https://www.scbt.com/p/erbium-iii-nitrate-pentahydrate-10031-51-3
https://prochemonline.com/product/erbiumnitrate-1717/
https://ltschem.com/chemical/Er(NO3)3%E2%80%A25H2O
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3852567.htm
https://www.chemnet.com/cas/en/10031-51-3/Erbium(III)-nitrate-pentahydrate.html
https://energy01.oss-cn-shanghai.aliyuncs.com/upload/MSDS_FOREIGN/A49A66805_1689744105000.pdf
https://prochemonline.com/product/erbiumnitrate-1717/
https://www.chemnet.com/cas/en/10031-51-3/Erbium(III)-nitrate-pentahydrate.html
https://www.americanelements.com/erbium-iii-nitrate-pentahydrate-10031-51-3
https://prochemonline.com/product/erbiumnitrate-1717/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3852567.htm
https://www.nanoshel.com/product/erbium-III-nitrate-pentahydrate
https://www.beyondchem.com/productinfo/430111.html?templateId=1133605
https://www.beyondchem.com/productinfo/430111.html?templateId=1133605
https://en.wikipedia.org/wiki/Erbium(III)_nitrate
https://www.benchchem.com/product/b592744?utm_src=pdf-body
https://www.benchchem.com/product/b592744?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b592744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Key Applications:

e Glass and Porcelain Colorant: It is used as an important colorant in the manufacturing of
glass and porcelain enamel glazes.[10][11]

e High Purity Erbium Oxide Production: It serves as the main raw material for producing high-
purity erbium oxide.[10][11]

e Optical Fiber Dopant: High-purity erbium nitrate is used as a dopant in the manufacturing of
optical fibers and amplifiers.[10][11]

o Catalysis and Chemical Intermediates: It is also utilized as a catalyst and as a chemical
intermediate in the synthesis of other erbium compounds.[5][7]

Below is a diagram illustrating the logical workflow from erbium(lll) nitrate pentahydrate to its
primary applications.
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Caption: Workflow of Erbium(lll) Nitrate Pentahydrate Applications.

Safety and Handling

Erbium(lll) nitrate pentahydrate is an oxidizing agent and requires careful handling to prevent
accidents.[1][7][9][13][14]

Hazard Summary:
o Oxidizer: May intensify fire; oxidizer.[4][9][14]
» Skin and Eye Irritant: Causes skin irritation and serious eye damage.[4][9][14]

o Respiratory Irritant: May cause respiratory irritation.[4][9][14]
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Precautionary Measures:

o Keep away from heat, sparks, open flames, and hot surfaces.

o Keep and store away from clothing and other combustible materials.

o Wear protective gloves, protective clothing, eye protection, and face protection.

e Use only outdoors or in a well-ventilated area.

 In case of contact with eyes, rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing and seek immediate medical attention.

 In case of fire, use COz, dry chemical, or foam for extinction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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